Cas no 1006334-12-8 (1-cyclopentyl-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-cyclopentyl-5-methyl-1H-pyrazol-3-amine
• CAS No: 1006334-12-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD06805185
• CID: 3059043
• PubChem ID: 19616584
• Update Time: 2025-04-21

1-cyclopentyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-5-methyl-1H-pyrazol-3-ylamine
• 1-cyclopentyl-5-methyl-1H-pyrazol-3-amine
• AKOS000308814
• CCG-326940
• BBL040283
• STK350108
• EN300-230232
• GQB33412
• 1-cyclopentyl-5-methylpyrazol-3-amine
• DTXSID101272449
• 1006334-12-8

• MDL： MFCD06805185
• Inchi： 1S/C9H15N3/c1-7-6-9(10)11-12(7)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H2,10,11)
• InChI Key： DSBXMXUMEHNRPP-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)C1CCCC1

Computed Properties

• Exact Mass: 165.126597491Da
• Monoisotopic Mass: 165.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų